1-[4-(4-METHOXYBENZOYL)-2-NITROPHENYL]PIPERIDINE

• IUPAC Name: (4-methoxyphenyl)-(3-nitro-4-piperidin-1-ylphenyl)methanone
• InChI: InChI=1S/C19H20N2O4/c1-25-16-8-5-14(6-9-16)19(22)15-7-10-17(18(13-15)21(23)24)20-11-3-2-4-12-20/h5-10,13H,2-4,11-12H2,1H3
• InChI Key: AVOWMAJEQHRUNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

1-[4-(4-METHOXYBENZOYL)-2-NITROPHENYL]PIPERIDINE is a complex organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with a methoxybenzoyl and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(4-METHOXYBENZOYL)-2-NITROPHENYL]PIPERIDINE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Methoxylation: The addition of a methoxy group to the benzene ring.

Piperidine Ring Formation: The formation of the piperidine ring through cyclization reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

1-[4-(4-METHOXYBENZOYL)-2-NITROPHENYL]PIPERIDINE undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The methoxy group can be demethylated to form a hydroxyl group.

Substitution: The benzoyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

Scientific Research Applications

1-[4-(4-METHOXYBENZOYL)-2-NITROPHENYL]PIPERIDINE has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[4-(4-METHOXYBENZOYL)-2-NITROPHENYL]PIPERIDINE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-METHYLBENZOYL)-4-(4-NITROPHENYL)PIPERAZINE
• 1-(2-BROMOBENZOYL)-4-(4-NITROPHENYL)PIPERAZINE
• 1-(2-NITROBENZOYL)-4-(4-NITROPHENYL)PIPERAZINE

Uniqueness

1-[4-(4-METHOXYBENZOYL)-2-NITROPHENYL]PIPERIDINE is unique due to the presence of both methoxy and nitro groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various research and industrial applications, distinguishing it from other similar compounds.